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Compound of Interest

Compound Name:
Monomethyl auristatin E

intermediate-12

Cat. No.: B3161525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical characterization of Monomethyl auristatin E (MMAE) intermediate-12, a key

building block in the chemical synthesis of the potent anti-cancer agent MMAE.

Core Chemical Properties
Monomethyl auristatin E intermediate-12, identified by the CAS number 870640-61-2, is a

crucial component in the multi-step synthesis of MMAE.[1] Its chemical structure and

fundamental properties are summarized below.
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Property Value

IUPAC Name
(2S,3S)-N-benzyl-1,1-dimethoxy-N,3-

dimethylpentan-2-amine

CAS Number 870640-61-2

Molecular Formula C₁₆H₂₇NO₂

Molecular Weight 265.39 g/mol

SMILES CC--INVALID-LINK----INVALID-LINK--C(OC)OC

Appearance
Not explicitly stated in search results, typically a

solid or oil

Synthesis and Experimental Protocols
The synthesis of Monomethyl auristatin E intermediate-12 is a critical step in the overall

production of MMAE. While specific, detailed industrial synthesis protocols are often

proprietary, the general synthetic approach can be inferred from related chemical literature. The

following represents a plausible experimental workflow for the synthesis and purification of this

intermediate.

Experimental Workflow: Synthesis of MMAE
Intermediate-12

Starting Materials
(e.g., (2S,3S)-2-amino-3-methylpentanal derivative) N-Benzylation

Benzylating agent
(e.g., Benzyl bromide) N-Methylation

Methylating agent
(e.g., Formaldehyde, reducing agent) Acetal FormationMethanol, Acid catalyst Purification

(e.g., Column Chromatography) MMAE Intermediate-12

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.medchemexpress.com/monomethyl-auristatin-e-intermediate-12.html
https://www.benchchem.com/product/b3161525#chemical-properties-of-monomethyl-auristatin-e-intermediate-12
https://www.benchchem.com/product/b3161525#chemical-properties-of-monomethyl-auristatin-e-intermediate-12
https://www.benchchem.com/product/b3161525#chemical-properties-of-monomethyl-auristatin-e-intermediate-12
https://www.benchchem.com/product/b3161525#chemical-properties-of-monomethyl-auristatin-e-intermediate-12
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3161525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3161525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

